Cas no 188010-09-5 (methyl 2-amino-4,4,4-trifluoro-butanoate)
188010-09-5 structure
Product Name:methyl 2-amino-4,4,4-trifluoro-butanoate
CAS No:188010-09-5
MF:C5H8F3NO2
MW:171.117732048035
CID:2192287
PubChem ID:19349994
Update Time:2025-04-21
methyl 2-amino-4,4,4-trifluoro-butanoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-amino-4,4,4-trifluorobutanoate
- methyl 2-amino-4,4,4-trifluoro-butanoate
- methyl2-amino-4,4,4-trifluorobutanoate
- DA-08860
- 188010-09-5
- SCHEMBL75070
- WZKQAIWCKKIFHK-UHFFFAOYSA-N
- AKOS013465375
- EN300-132569
-
- Inchi: 1S/C5H8F3NO2/c1-11-4(10)3(9)2-5(6,7)8/h3H,2,9H2,1H3
- InChI Key: WZKQAIWCKKIFHK-UHFFFAOYSA-N
- SMILES: FC(CC(C(=O)OC)N)(F)F
Computed Properties
- Exact Mass: 171.05071298g/mol
- Monoisotopic Mass: 171.05071298g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 52.3Ų
methyl 2-amino-4,4,4-trifluoro-butanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-132569-0.05g |
methyl 2-amino-4,4,4-trifluorobutanoate |
188010-09-5 | 0.05g |
$299.0 | 2023-06-08 | ||
| Enamine | EN300-132569-0.1g |
methyl 2-amino-4,4,4-trifluorobutanoate |
188010-09-5 | 0.1g |
$314.0 | 2023-06-08 | ||
| Enamine | EN300-132569-0.25g |
methyl 2-amino-4,4,4-trifluorobutanoate |
188010-09-5 | 0.25g |
$328.0 | 2023-06-08 | ||
| Enamine | EN300-132569-0.5g |
methyl 2-amino-4,4,4-trifluorobutanoate |
188010-09-5 | 0.5g |
$341.0 | 2023-06-08 | ||
| Enamine | EN300-132569-1.0g |
methyl 2-amino-4,4,4-trifluorobutanoate |
188010-09-5 | 1g |
$355.0 | 2023-06-08 | ||
| Enamine | EN300-132569-2.5g |
methyl 2-amino-4,4,4-trifluorobutanoate |
188010-09-5 | 2.5g |
$697.0 | 2023-06-08 | ||
| Enamine | EN300-132569-5.0g |
methyl 2-amino-4,4,4-trifluorobutanoate |
188010-09-5 | 5g |
$1033.0 | 2023-06-08 | ||
| Enamine | EN300-132569-10.0g |
methyl 2-amino-4,4,4-trifluorobutanoate |
188010-09-5 | 10g |
$1531.0 | 2023-06-08 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZL483-100MG |
methyl 2-amino-4,4,4-trifluoro-butanoate |
188010-09-5 | 95% | 100MG |
¥ 970.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZL483-250MG |
methyl 2-amino-4,4,4-trifluoro-butanoate |
188010-09-5 | 95% | 250MG |
¥ 1,471.00 | 2023-04-14 |
methyl 2-amino-4,4,4-trifluoro-butanoate Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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